Cas no 651032-75-6 (1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-(2-methylphenyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-(2-methylphenyl)-
• CAS No: 651032-75-6
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 407444
• PubChem ID: 889569
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-(2-methylphenyl)-
• 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• CCG-24216
• EU-0049708
• CHEMBL3946749
• 651032-75-6
• AKOS001683877
• DTXSID50358361

• Inchi： 1S/C16H14N2O/c1-11-6-5-8-13(10-11)15-17-16(19-18-15)14-9-4-3-7-12(14)2/h3-10H,1-2H3
• InChI Key： PEUKZLZAZRXGAI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C)=NC(C2=CC=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92